2,6-Dichlorobenzimidamide hydrochloride
Overview
Description
2,6-Dichlorobenzimidamide hydrochloride is a chemical compound with the molecular formula C7H7Cl3N2. It is used in various research and industrial applications .
Molecular Structure Analysis
The molecular weight of this compound is 225.50 . Unfortunately, the specific details about its molecular structure or a 3D model are not provided in the sources I have access to.Physical and Chemical Properties Analysis
This compound has a molecular weight of 225.50 . Other physical and chemical properties such as boiling point, solubility, and stability are not specified in the sources I have access to.Scientific Research Applications
Antiviral Activity
2,6-Dichlorobenzimidazole derivatives have been investigated for their antiviral properties. A study on the synthesis and antiviral activity of 2,5,6-trihalo-1-(beta-D-ribofuranosyl)benzimidazoles revealed their efficacy against human herpesviruses. These compounds showed significant activity against human cytomegalovirus (HCMV) with minimal cytotoxicity, highlighting their potential as antiviral agents (Townsend et al., 1995).
Corrosion Inhibition
In the context of corrosion inhibition, benzimidazole derivatives have been shown to effectively inhibit the corrosion of iron in hydrochloric acid solutions. The inhibitory action is attributed to the adsorption of these compounds on the iron surface, which prevents corrosion. This application is crucial for protecting industrial machinery and infrastructure from corrosive damage (Khaled, 2003).
β-Glucuronidase Inhibition
Research into benzimidazole derivatives has also identified their potential as β-glucuronidase inhibitors. A study synthesizing 4,6-dichlorobenzimidazole derivatives demonstrated that these compounds have inhibitory activity against β-glucuronidase, with implications for treating disorders related to glucuronidation processes (Taha et al., 2015).
Environmental Bioremediation
Aminobacter sp. MSH1, a microorganism that utilizes 2,6-dichlorobenzamide (a related compound) as a carbon and energy source, has been studied for its role in bioremediation of groundwater contaminants. This organism's unique catabolic pathway for degrading 2,6-dichlorobenzamide highlights the environmental applications of understanding and utilizing such biochemical processes for cleaning up pollutants (Raes et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
2,6-dichlorobenzenecarboximidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2N2.ClH/c8-4-2-1-3-5(9)6(4)7(10)11;/h1-3H,(H3,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSQXZSIWHQCGMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=N)N)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50958961 |
Source
|
| Record name | 2,6-Dichlorobenzene-1-carboximidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50958961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
3797-84-0, 3797-81-7 |
Source
|
| Record name | 2,6-Dichlorobenzene-1-carboximidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50958961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-Dichlorobenzamidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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